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Compound of Interest

Compound Name: 4-Ethyl-3,3,5-trimethylheptane

CAS No.: 62198-74-7

Cat. No.: B15458108

Get Quote

An objective evaluation of highly branched alkanes versus conventional fuel components for

researchers and scientists in fuel development.

Due to a lack of publicly available performance data for 4-Ethyl-3,3,5-trimethylheptane, this

guide provides a comparative analysis of a representative highly branched C12 alkane,

2,2,4,6,6-pentamethylheptane, and the high-performance fuel additive triptane (2,2,3-

trimethylbutane). These are compared against standard fuel components: a straight-chain

alkane (n-dodecane), a benchmark branched alkane (isooctane, 2,2,4-trimethylpentane), an

aromatic (toluene), and an oxygenate (ethanol). This comparison offers insights into the

performance characteristics desirable for advanced fuel blend development.

The structure of a hydrocarbon significantly influences its combustion properties. Increased

branching in the carbon chain generally leads to a higher octane number, which signifies

greater resistance to engine knock and allows for more efficient engine operation.[1][2]

Quantitative Performance Comparison
The following table summarizes key performance metrics for the selected fuel components.

These metrics are crucial for evaluating the potential of a compound as a gasoline blendstock.
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Fuel
Compone
nt

Chemical
Formula

Research
Octane
Number
(RON)

Motor
Octane
Number
(MON)

Energy
Density
(MJ/kg)

Heat of
Vaporizati
on (kJ/kg)

Reid
Vapor
Pressure
(psi)

Triptane C₇H₁₆ 112[3][4] 101[3] ~48.1 ~358 ~3.4[5]

2,2,4,6,6-

Pentameth

ylheptane

C₁₂H₂₆
Data Not

Available

Data Not

Available
~48.0 287.5[6] ~0.27

n-

Dodecane
C₁₂H₂₆

Data Not

Available

Data Not

Available
~47.6 287.5 ~0.018[7]

Isooctane

(2,2,4-

Trimethylp

entane)

C₈H₁₈ 100 100 ~47.8 307.6 ~5.3[8]

Toluene C₇H₈ 120[9] 107 ~43.3 361.3 ~0.4

Ethanol C₂H₅OH 109[10] 90[10] ~29.7 841 ~2.3[10]

Logical Performance Relationship
The following diagram illustrates the general relationship between hydrocarbon structure and

key fuel performance indicators. Increased branching and aromaticity typically lead to higher

octane ratings, a critical measure of fuel quality.
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Caption: Relationship between fuel structure and performance.

Experimental Protocols
The data presented in this guide is determined by standardized test methods developed by

ASTM International. Adherence to these protocols is critical for obtaining accurate and

reproducible results.

Research Octane Number (RON) and Motor Octane
Number (MON)

ASTM D2699: Standard Test Method for Research Octane Number of Spark-Ignition Engine

Fuel This test method determines the knock characteristics of motor fuels in terms of

Research Octane Number.[1][11][12][13] The test is conducted using a standardized single-

cylinder, four-stroke cycle, variable compression ratio, carbureted Cooperative Fuel

Research (CFR) engine.[11][13] The engine is operated under controlled, less severe

conditions (600 rpm) to simulate typical city driving.[11] The knock intensity of a test fuel is

compared to that of primary reference fuels (blends of isooctane and n-heptane).[12]
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ASTM D2700: Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel

This method also uses a CFR engine but operates under more severe conditions (higher

engine speed and intake mixture temperature) to reflect highway driving.[14][15][16][17] The

MON rating is typically lower than the RON and is an important indicator of a fuel's

performance under high-load conditions.[14] The Anti-Knock Index (AKI), which is posted on

retail gasoline pumps in the United States, is the average of the RON and MON.[14][17]

Energy Density (Heat of Combustion)
ASTM D240: Standard Test Method for Heat of Combustion of Liquid Hydrocarbon Fuels by

Bomb Calorimeter This method covers the determination of the heat of combustion of liquid

hydrocarbon fuels.[3][18][19][20][21] A known mass of the fuel is burned in a constant-

volume bomb calorimeter filled with oxygen under pressure. The heat released is absorbed

by the surrounding water, and the temperature change is measured to calculate the heat of

combustion.[3]

ASTM D4809: Standard Test Method for Heat of Combustion of Liquid Hydrocarbon Fuels by

Bomb Calorimeter (Precision Method) This is a more precise version of ASTM D240,

designed specifically for aviation turbine fuels but applicable to a wide range of volatile and

nonvolatile materials where higher precision is required.[22][23][24] It necessitates strict

adherence to procedural details to achieve a higher level of precision.[22][23]

Reid Vapor Pressure (RVP)
ASTM D323: Standard Test Method for Vapor Pressure of Petroleum Products (Reid

Method) RVP is a common measure of the volatility of gasoline.[7] This test method

determines the vapor pressure exerted by a liquid at 37.8 °C (100 °F) in a standardized

apparatus.[4][7][25] The test involves placing a chilled, air-saturated sample in a vapor

pressure apparatus, which is then heated in a water bath to the test temperature. The

resulting pressure is measured and reported as the Reid Vapor Pressure.[7] RVP is a critical

parameter for ensuring proper engine starting and preventing vapor lock.[7]

Heat of Vaporization
The heat of vaporization, or enthalpy of vaporization, is the amount of energy required to

convert a unit mass of a liquid into a vapor at a constant temperature. While there isn't a direct

ASTM standard for this property in the context of fuel specifications, it is a fundamental
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thermochemical property that can be determined through various calorimetric and

chromatographic techniques. One such method involves correlation gas chromatography,

where the retention times of a substance at different temperatures are used to calculate its

vaporization enthalpy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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